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Compound of Interest

Compound Name: Terpenylic acid

Cat. No.: B109264 Get Quote

An In-depth Technical Guide to Terpenylic Acid

Introduction
Terpenylic acid is a bicyclic monoterpenoid that plays a significant role in atmospheric

chemistry.[1] It is recognized as a key product in the oxidation of terpenes such as alpha-

pinene, contributing to the formation of secondary organic aerosols (SOA).[1][2][3] This guide

provides a comprehensive overview of terpenylic acid, including its chemical identity,

molecular structure, synthesis protocols, and its role in atmospheric aerosol formation, tailored

for researchers, scientists, and professionals in drug development who may encounter this or

similar scaffolds.

Chemical Identity and Properties
Terpenylic acid is structurally characterized as tetrahydro-2,2-dimethyl-5-oxo-3-furanacetic

acid.[1][4] Its structure contains a tetrahydrofuran ring with a ketone group and an acetic acid

side chain. The presence of a stereocenter results in two enantiomeric forms.[1]
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Identifier Value

CAS Number 116-51-8, 26754-48-3[1][4][5][6]

IUPAC Name
2-(2,2-dimethyl-5-oxooxolan-3-yl)acetic acid[1]

[5]

Molecular Formula C₈H₁₂O₄[1][4][5]

Synonyms
Tetrahydro-2,2-dimethyl-5-oxo-3-furanacetic

Acid, Terpenolic acid[1][5]

InChI Key NQWMPKJASNNZMJ-UHFFFAOYSA-N[1][7]

Canonical SMILES CC1(C(CC(=O)O1)CC(=O)O)C[1]

Physicochemical Properties
Property Value

Molecular Weight 172.18 g/mol [1][4][5]

Percent Composition C 55.81%, H 7.02%, O 37.17%[4]

Melting Point 57 °C (Monohydrate), 90 °C (Anhydrous)[4]

Enantiomer Melting Point (+)-Form: 92-94 °C, (-)-Form: 92-94 °C[4]

Solubility
Moderately soluble in cold water; very soluble in

hot water[4]

Experimental Protocols: Synthesis of Terpenylic
Acid
Several methods for the synthesis of terpenylic acid have been reported.

Oxidative Cleavage and Lactonization of Cyclopentenyl
Carbinols
A method for synthesizing terpenylic acid and its analogues involves the oxidative cleavage

and cyclization of cyclopentenyl carbinols.[8]
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Reactants: Cyclopentenyl carbinols, oxone, and sodium periodate.[8]

Procedure: The reaction is carried out in the presence of oxone and sodium periodate, which

leads to the oxidative cleavage of the cyclopentenyl ring followed by lactonization to form the

terpenylic acid structure.[8] This method is noted for its good yields.[8]

Preparation from Terpene Precursors
Terpenylic acid can also be prepared from various terpene precursors.[4]

Starting Materials: α-terpineol, terebic acid, or terpin hydrate.[4]

Oxidizing Agent: Chromic acid has been used for the oxidative cyclization of β-

isopropylglutaric acid to yield terpenylic acid.[2][3]

Historical Synthesis: An early synthesis involved the oxidation of β-isopropylglutaric acid with

chromic acid.[3]

Role in Atmospheric Chemistry and Secondary
Organic Aerosol (SOA) Formation
Terpenylic acid is a well-established secondary organic aerosol (SOA) product formed from

the atmospheric oxidation of monoterpenes, particularly α-pinene and β-pinene.[2][3] Its

formation is a key step in the generation of new particles and their growth in forested areas.[9]

The formation of terpenylic acid from α-pinene can be initiated by reaction with hydroxyl

radicals (OH) or ozone.[10] The pathway involves several intermediate steps, leading to the

formation of this lactone-containing compound.
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Caption: Formation pathway of Terpenylic Acid from α-pinene oxidation.

Precursor for Dimer Formation in SOA
A significant aspect of terpenylic acid's role in atmospheric chemistry is its ability to act as a

precursor for the formation of higher molecular weight dimers.[9][11] These dimers are

important for the growth of secondary organic aerosol particles. It is suggested that

diaterpenylic acid, formed from the hydrolysis of terpenylic acid, is a key intermediate in the

formation of ester dimers.[11] For instance, cis-pinic acid can be esterified with the hydroxyl-

containing diaterpenylic acid.[11]
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Caption: Role of Terpenylic Acid in SOA dimer formation.

Conclusion
Terpenylic acid is a compound of significant interest, primarily due to its role in atmospheric

chemistry as a product of terpene oxidation and a building block for secondary organic

aerosols. Its well-defined chemical structure and properties, along with established synthesis

routes, make it a valuable subject for studies in environmental science. While its direct
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application in drug development is not prominent in current literature, the γ-butyrolactone

scaffold is present in many biologically active compounds, suggesting potential for future

exploration.[2][3] This guide provides foundational technical information for researchers

working with or encountering this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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